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Compound of Interest

Compound Name: Lithium tungstate

Cat. No.: B082276 Get Quote

For researchers, scientists, and drug development professionals, the use of heavy liquids for

separation and analysis is a common necessity. However, traditional options like bromoform

(tribromomethane) and other halogenated hydrocarbons pose significant health and

environmental risks. This guide provides an objective comparison of safer alternatives,

supported by experimental data, to help you make informed decisions in the laboratory.

The ideal heavy liquid should possess high density, low viscosity, and chemical inertness, while

also being non-toxic and environmentally benign. Bromoform, with its high density and low

viscosity, has long been a staple in many laboratories. However, its toxicity, including liver and

kidney damage, and its classification as a probable human carcinogen, necessitates a shift

towards safer alternatives.[1][2][3][4] This guide explores the properties and performance of

promising substitutes, empowering researchers to prioritize safety without compromising

scientific rigor.

Performance Comparison of Heavy Liquids
The following table summarizes the key quantitative data for bromoform and its alternatives.

The data has been compiled from various sources to provide a comprehensive overview for

easy comparison.
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Property
Bromofor
m
(CHBr₃)

Sodium
Polytung
state
(SPT)

Lithium
Heteropol
ytungstat
e (LST)

Clerici
Solution

1,1,2,2-
Tetrabro
moethane
(TBE)

Diiodome
thane
(Methylen
e Iodide)

Max.

Density

(g/cm³ at

20-25°C)

2.89[5][6]

[7][8]

up to 3.1[1]

[9][10][11]

up to

2.95[12]

4.25 -

4.36[3][4]

[13][14]

2.96 -

2.97[15]

[16]

3.325[17]

Viscosity

(cP at 2.8-

2.9 g/cm³)

~1.8 ~26[1] ~10 Low ~9 ~2.6

Refractive

Index (nD)
1.595[8]

Varies with

density

Varies with

density

1.44 (at 2

g/cm³) to

1.70 (at

4.28 g/cm³)

[3]

1.638[15] 1.741[17]

Boiling

Point (°C)

149.1 -

149.4[6][8]

Decompos

es

Decompos

es
~115[14] 243.5[15]

181 -

182.1[17]

Melting

Point (°C)

8.5 -

8.69[6][8]
N/A (Solid) N/A (Solid)

N/A

(Solution)
-1 to 1[15] 5.4 - 6.2

Solubility

Slightly in

water;

miscible

with

organic

solvents[8]

Highly

soluble in

water[1][9]

[11]

Highly

soluble in

water,

acetone,

and

alcohols

Soluble in

water[3]

Insoluble in

water;

miscible

with

organic

solvents[15

]

Slightly in

water;

soluble in

organic

solvents[17

]

Toxicity

Toxic,

probable

human

carcinogen

[1][3][4]

Non-

toxic[1][9]

[11]

Low

toxicity[12]

Extremely

toxic[3]

Toxic,

irritant

Moderately

toxic,

irritant
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Key

Advantage

s

Low

viscosity

Non-toxic,

reusable,

water-

soluble[1]

[9][11]

Low

toxicity, low

viscosity,

thermally

stable,

reusable

Very high

density

High

density

Very high

refractive

index

Key

Disadvanta

ges

High

toxicity,

volatile

Higher

viscosity at

high

densities

More

expensive

than

traditional

solvents

Extreme

toxicity,

corrosive

High

toxicity

Light

sensitive,

moderately

toxic

In-Depth Look at Safer Alternatives
Sodium Polytungstate (SPT) and Lithium Heteropolytungstate (LST) have emerged as the

leading non-toxic alternatives to bromoform.[1][9][11] Both are inorganic salts that dissolve in

water to form dense, low-viscosity solutions.

Sodium Polytungstate (SPT) is a cost-effective and environmentally friendly option.[1][9][11]

It is non-flammable, odorless, and its solutions can be easily prepared to a desired density

by adding water.[11] However, its viscosity increases significantly at higher densities, which

can slow down separation processes.[1]

Lithium Heteropolytungstate (LST) offers lower viscosity at comparable densities to SPT,

leading to faster and more efficient separations. It also exhibits excellent thermal stability,

allowing for recovery and reuse by boiling off excess water. While generally more expensive

than SPT, its performance benefits and high recovery rate can make it a cost-effective choice

in the long run.

Clerici Solution, a mixture of thallium formate and thallium malonate, can achieve very high

densities.[3][4][13][14] However, its extreme toxicity makes it unsuitable for most modern

laboratories and it should only be handled with extreme caution in specialized facilities.[3]

Experimental Protocols
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Heavy Mineral Separation using Sodium Polytungstate
(SPT)
This protocol is adapted from standard geological laboratory procedures for the separation of

heavy minerals from a disaggregated sediment sample.

Materials:

Sodium Polytungstate (SPT) solution of desired density (e.g., 2.85 g/cm³)

Disaggregated and washed sediment sample, dried

Separatory funnel with a stopcock

Ring stand and clamp

Beakers

Filter paper and funnel

Wash bottle with deionized water

Drying oven

Procedure:

Setup: Secure the separatory funnel to the ring stand. Place a beaker lined with filter paper

under the funnel to collect the heavy mineral fraction. Place another beaker to the side to

collect the light mineral fraction.

Adding the Heavy Liquid: Close the stopcock and pour the SPT solution into the separatory

funnel until it is about two-thirds full.

Sample Introduction: Carefully add the dried sediment sample to the SPT solution in the

separatory funnel.

Stirring and Separation: Gently stir the sample in the liquid to ensure all grains are wetted

and to break up any clumps. Allow the mixture to stand for 15-30 minutes, or longer for very
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fine-grained samples, to allow the minerals to separate based on their density. Heavier

minerals will sink to the bottom, while lighter minerals will float.

Collecting the Heavy Fraction: Slowly open the stopcock to drain the sunken heavy minerals

and a small amount of the SPT solution into the filter-lined beaker. Close the stopcock before

the floating minerals reach the opening.

Collecting the Light Fraction: Pour the remaining SPT solution and the floating light minerals

into a separate filter-lined beaker.

Washing: Thoroughly wash the separated mineral fractions with deionized water to remove

all traces of the SPT solution. The wash water can be collected for later recovery of the SPT.

Drying: Dry the washed mineral fractions in an oven at a low temperature (e.g., 60-80°C).

SPT Recovery: The collected SPT solution and wash water can be concentrated by

evaporating the excess water on a hotplate to be reused.

Visualizing the Process and the Problem
To better understand the practical application and the underlying toxicological concerns, the

following diagrams illustrate a typical experimental workflow and the proposed mechanism of

bromoform-induced cellular toxicity.
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Heavy Mineral Separation Workflow
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Bromoform-Induced Cellular Toxicity
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Conclusion
The evidence strongly supports the transition from toxic heavy liquids like bromoform to safer,

water-based alternatives such as Sodium Polytungstate (SPT) and Lithium

Heteropolytungstate (LST). While SPT offers a non-toxic and economical choice, LST provides

superior performance with its lower viscosity and high recoverability. The choice between these

alternatives will depend on the specific requirements of the application and budgetary

considerations. By adopting these safer practices, laboratories can protect the health of their

personnel and minimize their environmental impact without sacrificing the quality of their

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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